Ethyl 1-((2,4-dichlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(2,4-dichlorophenyl)-[2-(furan-2-yl)-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H22Cl2N4O4S/c1-2-32-22(31)13-7-9-28(10-8-13)18(15-6-5-14(24)12-16(15)25)19-21(30)29-23(34-19)26-20(27-29)17-4-3-11-33-17/h3-6,11-13,18,30H,2,7-10H2,1H3
• InChI Key: DVQHCNSNXVWJDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C2=C(C=C(C=C2)Cl)Cl)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C23H22Cl2N4O4S
• Molecular Weight: 521.4 g/mol
• CAS No.: 898418-62-7

Description

Ethyl 1-((2,4-dichlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C23H22Cl2N4O4S and its molecular weight is 521.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antagonist Activities

The synthesis of compounds related to Ethyl 1-((2,4-dichlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate has been explored for their potential biological activities, such as 5-HT2 antagonist activity. For instance, compounds with benzo[b]furan and benzo[b]thiophene moieties have been synthesized, showing potent 5-HT2 antagonist activity in vitro, indicating their potential application in the development of new therapeutic agents targeting serotonin receptors (Watanabe, Yoshiwara, & Kanao, 1993).

Antimicrobial Activities

Another significant area of application for such compounds is in antimicrobial research. Derivatives of 1,2,4-triazole, a core structure related to the compound , have been synthesized and evaluated for their antimicrobial properties. Some of these novel compounds demonstrated good to moderate activities against various test microorganisms, highlighting their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Application in Organic Synthesis

The compound's related structures also find application in organic synthesis, serving as intermediates in the synthesis of complex heterocyclic compounds. For example, the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation showcases innovative methodologies in the efficient and regioselective synthesis of pyrazole derivatives, emphasizing the role of such compounds in advancing synthetic organic chemistry (Machado, Lima, Rotta, Bonacorso, Zanatta, & Martins, 2011).